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Compound of Interest

Compound Name: Cbz-N-PEG15-amine

Cat. No.: B1192455 Get Quote

Technical Support Center: Cbz-N-PEG15-amine
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the proper storage and handling of Cbz-N-PEG15-amine.

Adherence to these guidelines is crucial for maintaining the integrity and reactivity of the

compound, ensuring experimental success and laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for Cbz-N-PEG15-amine?

For long-term stability, Cbz-N-PEG15-amine should be stored at -20°C or -18°C.[1][2][3] It is

also crucial to protect the compound from light.[1]

Q2: How should I handle the product upon receiving it?

While the product is shipped at ambient temperature, it should be stored at -20°C immediately

upon receipt for long-term use.[2][3]

Q3: Is Cbz-N-PEG15-amine sensitive to moisture?

Yes, PEGylated compounds are generally hygroscopic.[4][5] It is important to minimize

exposure to atmospheric moisture. The solid may become tacky and difficult to handle if proper

care is not taken.[4][5]
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Q4: How should I prepare stock solutions of Cbz-N-PEG15-amine?

Stock solutions can be prepared using dry solvents. These solutions can be kept for several

days, but it is recommended to freeze them when not in use.[4][5]

Q5: What are the physical characteristics of Cbz-N-PEG15-amine?

Cbz-N-PEG15-amine is typically a white solid.[1]
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Problem Possible Cause Suggested Solution

Reduced Reactivity
Improper storage leading to

degradation.

Ensure the compound has

been consistently stored at

-20°C and protected from light

and moisture. Always allow the

vial to warm to room

temperature before opening to

prevent condensation.[4][5]

Use fresh, anhydrous solvents

for reactions.

Inconsistent Experimental

Results

Compound has absorbed

moisture.

Due to its hygroscopic nature,

the compound can absorb

water, affecting its molecular

weight and reactivity.[4][5]

Store in a desiccator and

handle under an inert

atmosphere (e.g., argon or

nitrogen).

Difficulty in Handling (Tacky

Solid)
Exposure to humidity.

Minimize exposure to air.[4][5]

If the compound becomes

tacky, it may still be usable, but

weighing accuracy might be

compromised. For future

prevention, store under inert

gas and allow the container to

reach room temperature before

opening.

Safety Concerns Lack of safety information. A safety data sheet (SDS) for a

similar compound indicates it

may be harmful if swallowed

and is very toxic to aquatic life.

[6] Always handle with

appropriate personal protective

equipment (PPE), including

gloves and safety glasses.
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Avoid release to the

environment and dispose of

waste according to regulations.

[6]

Quantitative Data Summary
Parameter Value Source

Long-Term Storage

Temperature
-18°C to -20°C [1][2]

Appearance White Solid [1]

Molecular Weight ~855.02 g/mol [1]

Purity Typically ≥95% [3]

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

workflow for a bioconjugation experiment involving the amine group of Cbz-N-PEG15-amine is

outlined below. The Cbz protecting group would need to be removed prior to reactions involving

the protected amine.

General Workflow for Amine-Reactive Conjugation
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Preparation

Reaction

Purification & Analysis

Equilibrate Cbz-N-PEG15-amine
to Room Temperature

Dissolve Cbz-N-PEG15-amine
in Solvent

Prepare Anhydrous Solvent
(e.g., DMSO, DMF)

Add Amine-Reactive Substrate
(e.g., NHS-ester labeled protein)

Add dropwise

Incubate at Controlled
Temperature

Purify Conjugate
(e.g., SEC, Dialysis)

Analyze Conjugate
(e.g., SDS-PAGE, MS)
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Product Received

Long-term or Short-term Use?

Store at -20°C
Protect from Light

Long-term

Store at -20°C in Desiccator

Short-term

Prepare for Experiment

Equilibrate to Room Temp
Before Opening

Dissolve in Anhydrous Solvent
Under Inert Atmosphere

Proceed with Experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Cbz-N-PEG15-amine storage and handling best
practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192455#cbz-n-peg15-amine-storage-and-handling-
best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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